Cas no 23970-73-2 (Benzenaminium,4,4'-methylenebis[N,N,N-trimethyl-, diiodide (9CI))

• Product Name: Benzenaminium,4,4'-methylenebis[N,N,N-trimethyl-, diiodide (9CI)
• CAS No: 23970-73-2
• MF: C₁₉H₂₈IN₂
• MW: 411.343497276306
• CID: 276380
• PubChem ID: 54607163
• Update Time: 2025-04-19

Benzenaminium,4,4'-methylenebis[N,N,N-trimethyl-, diiodide (9CI) Chemical and Physical Properties

Names and Identifiers

• trimethyl-[4-[[4-(trimethylazaniumyl)phenyl]methyl]phenyl]azanium
• 1,5-Bis(4-trimethylammoniumphenyl)pentan-3-one
• 1,5-Bis(4-trimethylammoniumphenyl)pentan-3-one diiodide
• AC1MJ12Q
• Benzenaminium, 4,4'-(3-oxo-1,5-pentanediyl)bis(N,N,N-trimethyl-, diiodide
• Btapp-3
• Hexa-N-m
• Hexa-N-methyl-4,4'-(3-oxo-pentandiyl)-di-anilinium, Dijodid
• hexa-N-methyl-4,4'-(3-oxo-pentanediyl)-di-anilinium, diiodide
• hexa-N-methyl-4,4'-methanediyl-di-anilinium, diiodide
• N,N'-bis(trimethyl)-4,4'-methylenedianiline diiodide
• 23970-73-2
• NSC231463
• NSC-231463
• Benzenaminium,4,4'-methylenebis[N,N,N-trimethyl-, diiodide (9CI)

• Inchi： 1S/C19H28N2.HI/c1-20(2,3)18-11-7-16(8-12-18)15-17-9-13-19(14-10-17)21(4,5)6;/h7-14H,15H2,1-6H3;1H/q+2;/p-1
• InChI Key： YBJOZQYBXGVYKS-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 284.22544
• Monoisotopic Mass: 411.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 0.67480